CyJohnPhos AuCl
Description
CyJohnPhos AuCl, also known as (2-Biphenyl)dicyclohexylphosphine gold(I) chloride, is a compound with the molecular formula C24H31AuClP . It is an air-stable, bulky, and electron-rich monodentate biarylphosphine ligand developed by the Buchwald group to enhance the reactivity of palladium catalysis during cross-coupling reactions .
Synthesis Analysis
The synthesis of this compound involves the use of Chloro 2-(dicyclohexylphosphino)biphenyl gold(I) with the CAS Number 854045-92-4 . The reaction sequence involving 6-exo-dig cyclization of alkynyl iminoester and [3+2] cycloaddition of azomethine ylide proceeded smoothly in the presence of 0.5–1.0 mol% (CyJohnPhos)AuCl/AgOTf at 65 or 80 °C .Molecular Structure Analysis
The molecular structure of this compound is characterized by its molecular formula C24H31AuClP . The compound has an average mass of 530.822 Da and a monoisotopic mass of 530.120361 Da .Chemical Reactions Analysis
This compound is used as a catalyst in various chemical reactions. For instance, it has been found to enhance the reactivity of palladium catalysis during cross-coupling reactions . The diylidephosphines are particularly electron-rich and sterically encumbering but led to lower conversions than expected based on their donor strength .Physical And Chemical Properties Analysis
This compound is a solid compound with a melting point of 241-244 °C . Its molecular weight is 582.90 .properties
IUPAC Name |
chlorogold;dicyclohexyl-(2-phenylphenyl)phosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31P.Au.ClH/c1-4-12-20(13-5-1)23-18-10-11-19-24(23)25(21-14-6-2-7-15-21)22-16-8-3-9-17-22;;/h1,4-5,10-13,18-19,21-22H,2-3,6-9,14-17H2;;1H/q;+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDZKBEGPIOIGLI-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)P(C2CCCCC2)C3=CC=CC=C3C4=CC=CC=C4.Cl[Au] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31AuClP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10467125 | |
Record name | CyJohnPhos AuCl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10467125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
582.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
854045-92-4 | |
Record name | CyJohnPhos AuCl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10467125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.